molecular formula C10H13NO4S B8401716 N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide

N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide

Cat. No. B8401716
M. Wt: 243.28 g/mol
InChI Key: FTRPJBLOYKLNHH-UHFFFAOYSA-N
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Description

N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide is a useful research compound. Its molecular formula is C10H13NO4S and its molecular weight is 243.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide

Molecular Formula

C10H13NO4S

Molecular Weight

243.28 g/mol

IUPAC Name

N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide

InChI

InChI=1S/C10H13NO4S/c1-8(12)7-16(13,14)11-9-3-5-10(15-2)6-4-9/h3-6,11H,7H2,1-2H3

InChI Key

FTRPJBLOYKLNHH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CS(=O)(=O)NC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methoxyphenylsulfamoyl chloride (11.0 g, crude from Step B) in acetonitrile (5.0 mL) was added to a mixture of trimethyl(prop-1-en-2-yloxy)silane (0.85 g, 85% purity, 5.56 mmol) and triethylamine (2.0 mL) in acetonitrile (10 mL) at rt. Upon addition, the reaction was warmed up and refluxed for 2 hrs. After cooling to rt., solvent was removed under reduced pressure and product was purified by flash chromatography (silica gel, ethyl acetate/hexanes gradient) to give N-(4-methoxyphenyl)-2-oxopropane-1-sulfonamide as a solid. LC-MS found: (M+1)+=244.2.
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
0.85 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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